N-{[1-(3,4-dimethoxybenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide

• IUPAC Name: N-[[1-[(3,4-dimethoxyphenyl)methyl]piperidin-3-yl]methyl]-4-fluorobenzamide
• InChI: InChI=1S/C22H27FN2O3/c1-27-20-10-5-16(12-21(20)28-2)14-25-11-3-4-17(15-25)13-24-22(26)18-6-8-19(23)9-7-18/h5-10,12,17H,3-4,11,13-15H2,1-2H3,(H,24,26)
• InChI Key: HHCLOVKFQIGCOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCCC(C2)CNC(=O)C3=CC=C(C=C3)F)OC
• Molecular Formula: C22H27FN2O3
• Molecular Weight: 386.5 g/mol

Description

N-{[1-(3,4-dimethoxybenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as 'F 18 FP-TZTP' and is utilized in the development of radiotracers for positron emission tomography (PET) imaging. PET is a non-invasive imaging technique that is used to visualize the metabolic activity of cells in the body. F 18 FP-TZTP is a promising radiotracer that has shown potential in the diagnosis and treatment of various diseases.

Mechanism of Action

F 18 FP-TZTP binds selectively to dopamine D3 receptors in the brain and has a high affinity for these receptors. The binding of F 18 FP-TZTP to these receptors can be visualized using N-{[1-(3,4-dimethoxybenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide imaging, allowing for the accurate measurement of dopamine D3 receptor density in the brain.
Biochemical and Physiological Effects:
F 18 FP-TZTP has been shown to have minimal biochemical and physiological effects. It is rapidly cleared from the body and does not accumulate in any particular organ or tissue. This makes it a safe and effective radiotracer for use in N-{[1-(3,4-dimethoxybenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide imaging.

Advantages and Limitations for Lab Experiments

The advantages of F 18 FP-TZTP include its high selectivity for dopamine D3 receptors, its rapid clearance from the body, and its potential use in the diagnosis and treatment of various diseases. However, its limitations include the high cost of production and the need for specialized equipment and expertise for its synthesis and use.

Future Directions

There are several future directions for the use of F 18 FP-TZTP in scientific research. These include the development of new radiotracers based on F 18 FP-TZTP, the exploration of its potential use in the diagnosis and treatment of other diseases, and the optimization of its synthesis and imaging protocols to improve its accuracy and efficiency.
In conclusion, F 18 FP-TZTP is a promising radiotracer that has shown potential in the diagnosis and treatment of various diseases. Its high selectivity for dopamine D3 receptors and minimal biochemical and physiological effects make it a safe and effective radiotracer for use in N-{[1-(3,4-dimethoxybenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide imaging. As scientific research continues to evolve, F 18 FP-TZTP will undoubtedly play an important role in the development of new diagnostic and therapeutic strategies for a wide range of diseases.

Scientific Research Applications

F 18 FP-TZTP has been extensively studied for its potential use in the diagnosis and treatment of various diseases. It has shown promising results in the imaging of neuroreceptor binding sites in the brain, particularly in the case of dopamine D3 receptors. This has significant implications in the diagnosis and treatment of diseases such as Parkinson's disease and schizophrenia.